Cas no 128887-81-0 (Kaur-16-en-20-oic acid,1,6,7,7,14,15-hexahydroxy-, 20,7-lactone, (1a,6b,7a,14R,15b)- (9CI))

• Product Name: Kaur-16-en-20-oic acid,1,6,7,7,14,15-hexahydroxy-, 20,7-lactone, (1a,6b,7a,14R,15b)- (9CI)
• CAS No: 128887-81-0
• MF: C₂₀H₂₈O₇
• MW: 380.432126998901
• CID: 183495
• PubChem ID: 3086623
• Update Time: 2025-07-10

Kaur-16-en-20-oic acid,1,6,7,7,14,15-hexahydroxy-, 20,7-lactone, (1a,6b,7a,14R,15b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-20-oic acid,1,6,7,7,14,15-hexahydroxy-, 20,7-lactone, (1a,6b,7a,14R,15b)- (9CI)
• Rabdoternin B
• 1,6,7,14,15-Pentahydroxy-7,20-epoxykaur-16-en-20-one
• (-)-Rabdoternin B
• 128887-81-0
• (1R,2R,5S,7R,8R,9S,10S,11R,15S,18R)-7,9,10,15,18-pentahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-16-one
• (1S,4aR,5S,6S,6aR,7R,9S,11aR,11bR,14R)-1,5,6,7,14-pentahydroxy-4,4-dimethyl-8-methylenedodecahydro-1H-6,11b-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-12-one
• CHEMBL2407388
• DTXSID60926232
• Kaur-16-en-20-oic acid, 1,6,7,7,14,15-hexahydroxy-, 20,7-lactone, (1alpha,6beta,7alpha,14R,15beta)-

• Inchi： 1S/C20H28O7/c1-8-9-4-5-10-18-11(21)6-7-17(2,3)12(18)15(24)20(26,27-16(18)25)19(10,13(8)22)14(9)23/h9-15,21-24,26H,1,4-7H2,2-3H3/t9-,10-,11-,12+,13+,14+,15-,18-,19-,20+/m0/s1
• InChI Key： FAAQEWNSVUDRKJ-QNZWLQKMSA-N
• SMILES： O1C([C@@]23[C@H](CCC(C)(C)[C@H]2[C@@H]([C@@]1([C@]12[C@@H](C(=C)[C@H](CC[C@H]13)[C@H]2O)O)O)O)O)=O

Computed Properties

• Exact Mass: 380.184
• Monoisotopic Mass: 380.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 634.4°Cat760mmHg
• Flash Point: 227.1°C
• Refractive Index: 1.655

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones